Cas no 78444-43-6 (2-Propenal, 3-(2,4-dichlorophenyl)-)
78444-43-6 structure
Product Name:2-Propenal, 3-(2,4-dichlorophenyl)-
CAS No:78444-43-6
MF:C9H6Cl2O
MW:201.049340724945
CID:534445
PubChem ID:4193011
Update Time:2025-04-19
2-Propenal, 3-(2,4-dichlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenal, 3-(2,4-dichlorophenyl)-
- 3-(2,4-dichlorophenyl)prop-2-enal
- XTFADZFHEYPMHK-UHFFFAOYSA-N
- AKOS026730693
- SCHEMBL6598912
- 3-(2,4-Dichlorophenyl)propenal
- 78444-43-6
- DTXSID50400632
- 2,4-Dichlorocinnamaldehyde
-
- Inchi: 1S/C9H6Cl2O/c10-8-4-3-7(2-1-5-12)9(11)6-8/h1-6H
- InChI Key: XTFADZFHEYPMHK-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C=CC=O)Cl
Computed Properties
- Exact Mass: 199.9795702g/mol
- Monoisotopic Mass: 199.9795702g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1Ų
2-Propenal, 3-(2,4-dichlorophenyl)- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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